Cas no 630412-56-5 (Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-)
630412-56-5 structure
Product Name:Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-
CAS No:630412-56-5
MF:C13H10FNO3
MW:247.221807003021
CID:1644608
Update Time:2024-09-12
Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-
- 1-fluoro-3-((4-nitrophenoxy)methyl)benzene
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- Inchi: 1S/C13H10FNO3/c14-11-3-1-2-10(8-11)9-18-13-6-4-12(5-7-13)15(16)17/h1-8H,9H2
- InChI Key: IVOVODAXYABLAF-UHFFFAOYSA-N
- SMILES: C1(F)=CC=CC(COC2=CC=C([N+]([O-])=O)C=C2)=C1
Computed Properties
- Exact Mass: 247.0645
Experimental Properties
- PSA: 52.37
Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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